Cas no 58763-45-4 (3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-)

3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl- structure
58763-45-4 structure
Product Name:3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-
CAS No:58763-45-4
MF:C11H21BrO
MW:249.187843084335
CID:340972
PubChem ID:71443368
Update Time:2025-04-19

3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-
    • 2-bromo-2,4,4,5,5-pentamethylhexan-3-one
    • DTXSID70852194
    • 58763-45-4
    • Inchi: 1S/C11H21BrO/c1-9(2,3)10(4,5)8(13)11(6,7)12/h1-7H3
    • InChI Key: XPPWKHFZJKAFPH-UHFFFAOYSA-N
    • SMILES: BrC(C)(C)C(C(C)(C)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 248.07763
  • Monoisotopic Mass: 248.07758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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